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Compound of Interest

Compound Name: Fluconazole hydrate

Cat. No.: B1139179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical properties and structural

characteristics of fluconazole hydrate, a pivotal triazole antifungal agent. The information

presented herein is intended to support research, development, and quality control activities

related to this active pharmaceutical ingredient (API).

Chemical and Physical Properties
Fluconazole hydrate is the hydrated form of fluconazole, a synthetic bistriazole derivative.[1]

Its fundamental chemical and physical properties are summarized in the table below, providing

a quantitative overview for easy reference and comparison.
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Property Value References

IUPAC Name

2-(2,4-difluorophenyl)-1,3-

bis(1,2,4-triazol-1-yl)propan-2-

ol;hydrate

[2]

Chemical Formula C₁₃H₁₄F₂N₆O₂ [2][3][4][5]

Molecular Weight 324.29 g/mol [2][4][5]

Melting Point
138-140 °C (for anhydrous

form)
[1][6]

Hydrate shows an endothermic

peak at 102.7 °C
[7]

pKa 1.76 (for its conjugate acid)

Solubility

   in Water ≥3.2 mg/mL (with ultrasonic) [8][3]

   in Ethanol ≥28.8 mg/mL [8][3]

   in DMSO ≥16.35 mg/mL [8][3]

   in PBS (pH 7.2) ~0.2 mg/mL [9]

Structural Information
Fluconazole is a member of the triazole class of antifungal agents, characterized by a propan-

2-ol backbone substituted with two 1H-1,2,4-triazol-1-yl groups and a 2,4-difluorophenyl group.

[6] The presence of the hydrate form is a critical consideration in its solid-state chemistry, as

the anhydrous form is known to be hygroscopic and can transform into the more stable

monohydrate.[10][11]

The structural integrity and polymorphic form of fluconazole hydrate are typically confirmed

through various analytical techniques as outlined in the workflow below.
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Solid-State Characterization Workflow

Fluconazole Hydrate API

Powder X-Ray Diffraction (PXRD)
- Polymorphic Form Identification

Single-Crystal X-Ray Diffraction (SCXRD)
- Absolute Structure Determination

Thermal Analysis (DSC/TGA)
- Melting Point, Dehydration Events

Spectroscopic Analysis
(FTIR, NMR, Raman)

- Functional Groups, Molecular Conformation

Fully Characterized API

Fluconazole Solid Forms Relationship

Anhydrous Form II
(Metastable, Commercial)

Monohydrate Form
(Stable)

 Hygroscopic
Transformation 

Anhydrous Form I
(Stable)

Anhydrous Form III
(Metastable, Most Soluble)

 Transformation 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ergosterol Biosynthesis Pathway and Fluconazole Inhibition

Lanosterol

Lanosterol 14-α-demethylase
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Cell Membrane

Fluconazole

Disrupted Fungal
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(Increased Permeability)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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